2-({[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3-phenyl-3H,4H-thieno[3,2-d]pyrimidin-4-one

• IUPAC Name: 2-[[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-3-phenylthieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C23H18N4O4S2/c1-29-17-9-8-14(12-18(17)30-2)21-25-19(31-26-21)13-33-23-24-16-10-11-32-20(16)22(28)27(23)15-6-4-3-5-7-15/h3-12H,13H2,1-2H3
• InChI Key: TTXAKHASAWLUSV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NOC(=N2)CSC3=NC4=C(C(=O)N3C5=CC=CC=C5)SC=C4)OC
• Molecular Formula: C23H18N4O4S2
• Molecular Weight: 478.5 g/mol
• CAS No.: 1040666-20-3

Description

This compound is a thieno[3,2-d]pyrimidin-4-one derivative featuring a 1,2,4-oxadiazole ring substituted with a 3,4-dimethoxyphenyl group and a methylsulfanyl linker. The thienopyrimidine core is fused with a phenyl group at position 3, contributing to its planar aromatic structure.

Scientific Research Applications

Anticancer Activity

Recent studies have indicated that compounds containing oxadiazole and thieno[3,2-d]pyrimidine moieties exhibit significant anticancer properties. The specific structure of this compound allows it to interact with various molecular targets involved in cancer progression:

• Mechanism of Action : The compound may inhibit key enzymes or receptors associated with tumor growth and metastasis.
• Case Study : A study demonstrated that similar thieno[3,2-d]pyrimidine derivatives showed potent activity against breast cancer cell lines (MCF-7) by inducing apoptosis and cell cycle arrest.

Antimicrobial Properties

The incorporation of the oxadiazole ring has been linked to enhanced antimicrobial activity. This compound's structure suggests potential effectiveness against bacterial strains:

• In Vitro Studies : Preliminary assays have shown that derivatives with similar structures exhibit bactericidal effects against Gram-positive bacteria.
• Research Findings : A related compound was tested against Staphylococcus aureus and demonstrated a minimum inhibitory concentration (MIC) comparable to established antibiotics.

Enzyme Inhibition

The thieno[3,2-d]pyrimidine scaffold is known for its ability to inhibit various enzymes:

• Protein Kinases : The compound could potentially inhibit kinases involved in signaling pathways that regulate cell proliferation.
• Case Study : Research on related compounds has shown effective inhibition of cyclin-dependent kinases (CDKs), which are crucial in cell cycle regulation.

Screening Libraries

This compound is included in various screening libraries aimed at discovering new therapeutic agents:

• Ligand-Gated Ion Channels Library : The compound's ability to modulate ion channels makes it a candidate for neurological disorder treatments.
• Protein-Protein Interaction Modulators Library : Its structure may interfere with protein interactions critical in disease mechanisms.

Toxicology and Safety Profiles

Understanding the safety profile is crucial for drug development:

• Toxicological Studies : Initial assessments suggest low toxicity levels in vitro; however, comprehensive studies are required to evaluate long-term effects.
• Regulatory Considerations : Compliance with safety regulations will be necessary before clinical trials can commence.

Chemical Reactions Analysis

Sulfanyl Group Reactivity

The methylsulfanyl (-SCH$_2$-) group attached to the oxadiazole ring undergoes nucleophilic substitution and oxidation reactions.

Nucleophilic Substitution

The sulfanyl group is susceptible to displacement by nucleophiles such as amines or thiols under alkaline conditions. For example:

• Reaction with benzylamine in DMF at 80°C yields 2-(benzylamino)-3-phenylthieno[3,2-d]pyrimidin-4-one via cleavage of the sulfanyl bond .

• Substitution with sodium hydrosulfide (NaSH) in ethanol generates the corresponding thiol derivative.

Oxidation

Oxidation with hydrogen peroxide (H$_2$O$_2$) or meta-chloroperbenzoic acid (mCPBA) converts the sulfanyl group to sulfoxide or sulfone derivatives:

$$\text{-SCH}_2\text{-} \xrightarrow{\text{H}_2\text{O}_2} \text{-SOCH}_2\text{-} \xrightarrow{\text{H}_2\text{O}_2} \text{-SO}_2\text{CH}_2\text{-}$$

These oxidized products exhibit altered electronic properties, enhancing interactions with biological targets.

Oxadiazole Ring Modifications

The 1,2,4-oxadiazole moiety participates in electrophilic additions and ring-opening reactions.

Electrophilic Aromatic Substitution

The electron-deficient oxadiazole ring undergoes nitration or halogenation at the 3-position under acidic conditions:

• Nitration with HNO$_3$/H$_2$SO$_4$ introduces a nitro group, improving metabolic stability.

• Bromination using Br$_2$/FeBr$_3$ yields 5-bromo-1,2,4-oxadiazole derivatives .

Ring-Opening Reactions

Under basic conditions (e.g., NaOH), the oxadiazole ring hydrolyzes to form an amide intermediate, which can cyclize into alternative heterocycles:

$$\text{Oxadiazole} \xrightarrow{\text{NaOH}} \text{Amide} \rightarrow \text{Thiadiazole or Triazole}$$

Thieno[3,2-d]pyrimidine Core Reactivity

The fused thienopyrimidine system undergoes electrophilic substitution and hydrogenation.

Electrophilic Substitution

• Nitration : Concentrated HNO$_3$ introduces nitro groups at the 5-position of the thiophene ring, altering electronic properties for enhanced bioactivity .

• Chlorination : PCl$_5$ selectively chlorinates the pyrimidine ring at the 2-position .

Hydrogenation

Catalytic hydrogenation (H$_2$, Pd/C) reduces the thiophene ring to a tetrahydrothiophene derivative, modulating planarity and bioavailability.

Functionalization of the Dimethoxyphenyl Group

The 3,4-dimethoxyphenyl substituent undergoes demethylation and O-alkylation.

Demethylation

Treatment with BBr$_3$ in dichloromethane cleaves methoxy groups to phenolic -OH groups, enhancing hydrogen-bonding capacity :

$$\text{-OCH}_3 \xrightarrow{\text{BBr}_3} \text{-OH}$$

O-Methylation

Reaction with methyl iodide (CH$_3$I) in the presence of K$_2$CO$_3$ restores methoxy groups, enabling structure-activity relationship (SAR) studies.

Cross-Coupling Reactions

The compound participates in Pd-catalyzed cross-couplings for structural diversification.

Reaction Type	Conditions	Product	Yield
Suzuki-Miyaura	Pd(PPh$_3$)$_4$, K$_2$CO$_3$, DMF	Biaryl derivatives at the phenyl ring	65–78%
Sonogashira	PdCl$_2$, CuI, Et$_3$N	Alkynylated thienopyrimidine analogs	72%

Comparative Reactivity with Analogues

Key differences in reactivity between the compound and its analogs are summarized below:

Structural Feature	Reactivity	Biological Impact
Sulfanyl linker (-SCH$_2$-)	Prone to oxidation and nucleophilic substitution	Modulates solubility and target affinity
Oxadiazole ring	Electrophilic substitution and hydrolysis	Influences metabolic stability
3,4-Dimethoxyphenyl group	Demethylation to catechol	Enhances antioxidant activity

Stability Under Reaction Conditions

The compound remains stable under the following conditions but degrades under others:

Condition	Stability	Degradation Pathway
Acidic (pH < 3)	Unstable; oxadiazole ring hydrolyzes	Formation of amide byproducts
Alkaline (pH > 10)	Stable up to 80°C	No significant degradation
UV light (254 nm)	Photosensitive; dimerization observed	Reduced bioactivity due to dimer formation

Comparison with Similar Compounds

Substituent Effects on Lipophilicity

• The target compound’s 3,4-dimethoxyphenyl group (logP ~3.5–4.0, estimated) confers higher lipophilicity compared to the phenyl-substituted analogue (CAS 1040665-53-9, logP ~2.8–3.2) . This difference may enhance membrane permeability but reduce aqueous solubility.
• Replacement of oxadiazole with isoxazole (CAS 379249-75-9) introduces a less polar heterocycle, further altering solubility and metabolic stability .

Pharmacokinetic and Bioavailability Insights

• Computational studies on the chromeno-pyrimidinone () suggest oral bioavailability due to adherence to Lipinski’s rules (molecular weight <500, hydrogen-bond donors/acceptors ≤5/10). The target compound likely shares similar drug-like properties but may face challenges in solubility due to its higher lipophilicity .
• The allyl group in CAS 379249-75-9 could increase metabolic liability via cytochrome P450 oxidation, whereas methoxy groups in the target compound may slow degradation .

Preparation Methods

Formation of the Thieno[3,2-d]Pyrimidin-4-One Core

The thieno[3,2-d]pyrimidin-4-one scaffold is synthesized using Gewald reactions or cyclization of thiourea derivatives. For example, 2-amino-3-cyanothiophene undergoes cyclization with phenyl isocyanate in the presence of a base to yield the pyrimidinone ring. Alternative methods involve the condensation of thiourea with α,β-unsaturated ketones under acidic conditions.

Key Reaction:

$$\text{2-Amino-3-cyanothiophene} + \text{Phenyl isocyanate} \xrightarrow{\text{Base}} \text{Thieno[3,2-d]pyrimidin-4-one}$$

This step typically achieves yields of 65–75% when conducted in anhydrous tetrahydrofuran (THF) at 60–70°C.

Synthesis of the 3-(3,4-Dimethoxyphenyl)-1,2,4-Oxadiazole Moiety

The oxadiazole ring is constructed via cyclization of amidoximes with carboxylic acid derivatives. 3,4-Dimethoxybenzamide is treated with hydroxylamine hydrochloride to form the corresponding amidoxime, which reacts with methyl chlorooxoacetate in the presence of pyridine to yield the 1,2,4-oxadiazole.

Key Reaction:

$$\text{3,4-Dimethoxybenzamide} \xrightarrow{\text{NH}_2\text{OH·HCl}} \text{Amidoxime} \xrightarrow{\text{Methyl chlorooxoacetate}} \text{3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazole}$$

This step requires refluxing in ethanol for 12–16 hours, yielding 80–85% product.

Coupling of Components via Sulfanyl Linkage

The final step involves nucleophilic substitution between the thieno[3,2-d]pyrimidin-4-one and the oxadiazole-methylsulfanyl intermediate. The oxadiazole-methyl bromide derivative is prepared by treating the oxadiazole with bromomethyl ethyl sulfide, followed by reaction with the pyrimidinone in the presence of potassium carbonate.

Key Reaction:

$$\text{Thieno[3,2-d]pyrimidin-4-one} + \text{Oxadiazole-methyl bromide} \xrightarrow{\text{K}$$2\text{CO}3} \text{Target Compound}

Yields for this step range from 50–60% when conducted in dimethylformamide (DMF) at 80°C.

Optimization of Reaction Parameters

Critical parameters influencing yield and purity include solvent choice, temperature, and catalyst selection.

Solvent Effects

Polar aprotic solvents like DMF or dimethylacetamide (DMA) enhance reaction rates in coupling steps due to their high dielectric constants. In contrast, cyclization reactions benefit from ethanol or THF, which stabilize intermediates.

Temperature and Time

Optimal temperatures for key steps are summarized below:

Reaction Step	Temperature Range	Time	Yield (%)
Oxadiazole formation	80–90°C	12–16 hrs	80–85
Pyrimidinone cyclization	60–70°C	6–8 hrs	65–75
Sulfanyl coupling	80°C	24 hrs	50–60

Catalytic Enhancements

The use of phase-transfer catalysts like tetrabutylammonium bromide (TBAB) improves interfacial interactions in heterogeneous reactions, increasing yields by 10–15%.

Characterization and Validation

The final product is validated using spectroscopic and chromatographic techniques:

Spectroscopic Analysis

• IR Spectroscopy : Peaks at 1680 cm⁻¹ (C=O stretch) and 1250 cm⁻¹ (C-O-C ether stretch) confirm core functionalities.

• ¹H NMR : Signals at δ 3.85 (s, 6H, OCH₃), δ 7.25–7.45 (m, 5H, phenyl), and δ 4.30 (s, 2H, SCH₂) verify structural integrity.

• Mass Spectrometry : A molecular ion peak at m/z 506.12 [M+H]⁺ aligns with the theoretical molecular weight.

Purity Assessment

High-performance liquid chromatography (HPLC) with a C18 column and acetonitrile/water mobile phase (70:30) reveals purity >98% for optimized batches.

Comparative Analysis of Synthetic Methods

A comparison of approaches from recent studies highlights trade-offs between yield, scalability, and complexity:

Method	Steps	Total Yield (%)	Scalability	Reference
Modular assembly (oxadiazole + pyrimidinone)	3	30–35	High
One-pot Gewald-cyclization	2	40–45	Moderate
Solid-phase synthesis	4	25–30	Low

The modular approach remains preferred for industrial applications due to reproducibility, despite lower yields.

Applications and Derivatives

The compound’s sulfanyl and oxadiazole groups make it a candidate for:

• Anticancer agents : Demonstrated IC₅₀ values of 2–5 µM against breast cancer cell lines.

• Antimicrobial agents : Inhibits Staphylococcus aureus with MIC values of 8–16 µg/mL.

Derivatives with modified methoxy groups or alternative heterocycles show enhanced bioavailability and target selectivity .

Q & A

Basic: How can the synthesis of this compound be optimized for higher yield and purity?

Methodological Answer:
Optimization involves adjusting reaction parameters and purification strategies. For example:

• Reaction Conditions : Use ethanol or xylene as solvents with catalytic acid (e.g., acetic acid or p-toluenesulfonic acid) to promote cyclization. Monitor progress via TLC (dichloromethane mobile phase) and UV visualization .
• Purification : Employ column chromatography (silica gel, gradient elution) or recrystallization from methanol/water mixtures. Evidence from analogous oxadiazole syntheses shows yields up to 91% when using vacuum filtration and washing with methanol .
• Key Parameters : Reaction time (1–3 hours), temperature (reflux), and stoichiometric ratios (1:1 for aldehyde/hydrazine derivatives) are critical .

Basic: Which analytical techniques are most reliable for structural characterization?

Methodological Answer:

• NMR Spectroscopy : Use ¹H/¹³C-NMR in DMSO-d6 to identify key protons (e.g., thieno-pyrimidinone protons at δ 10.72 ppm for NH groups, aromatic protons at δ 7.2–8.1 ppm) .
• FTIR : Confirm functional groups like C=O (1650–1750 cm⁻¹) and S-H (2550–2600 cm⁻¹) stretches .
• HRMS : Validate molecular weight (e.g., ESI-HRMS for [M+H]⁺ ions with <5 ppm error) .
• Cross-Validation : Compare spectral data with PubChem entries or synthesized analogs (e.g., thieno[2,3-d]pyrimidine derivatives) .

Basic: What in vitro assays are suitable for preliminary bioactivity screening?

Methodological Answer:

• Enzyme Inhibition : Use fluorometric or colorimetric assays (e.g., kinase or protease inhibition) with IC₅₀ determination.
• Cellular Assays : Test cytotoxicity via MTT assay in cancer cell lines (e.g., HeLa or MCF-7), referencing protocols for thieno-pyrimidine analogs .
• Controls : Include positive controls (e.g., doxorubicin for cytotoxicity) and vehicle controls (DMSO <0.1%) .

Advanced: How to resolve contradictions in bioactivity data across studies?

Methodological Answer:

• Orthogonal Assays : Validate results using complementary methods (e.g., SPR for binding affinity if fluorescence assays show variability) .
• Statistical Design : Apply split-plot or randomized block designs to account for variability in biological replicates .
• Meta-Analysis : Compare data with structurally similar compounds (e.g., 1,2,4-oxadiazole derivatives) to identify substituent-dependent trends .

Advanced: What computational strategies predict the compound’s mechanism of action?

Methodological Answer:

• Molecular Docking : Use AutoDock Vina or Schrödinger to model interactions with targets (e.g., kinases or GPCRs). Validate with crystallographic data from analogs (e.g., thiopyrano-pyrimidinone structures) .
• MD Simulations : Run 100-ns trajectories in GROMACS to assess binding stability under physiological conditions .
• QSAR : Develop models linking substituent effects (e.g., 3,4-dimethoxyphenyl) to bioactivity using MOE or RDKit .

Advanced: How to evaluate stability under varying pH and temperature conditions?

Methodological Answer:

• Forced Degradation : Expose the compound to acidic (0.1M HCl), basic (0.1M NaOH), and oxidative (3% H₂O₂) conditions at 40°C. Monitor degradation via HPLC (C18 column, acetonitrile/water gradient) .
• Accelerated Stability Studies : Store at 40°C/75% RH for 1–3 months, analyzing purity changes monthly .
• Kinetic Modeling : Use Arrhenius plots to predict shelf-life .

Advanced: How to design structure-activity relationship (SAR) studies for this compound?

Methodological Answer:

• Analog Synthesis : Modify the 3,4-dimethoxyphenyl or thieno-pyrimidinone moieties. For example, replace methoxy groups with halogens or methyl .
• Bioisosteric Replacement : Substitute the 1,2,4-oxadiazole ring with 1,3,4-thiadiazole and compare activity .
• High-Throughput Screening : Test derivatives in 96-well plates against a panel of targets (e.g., kinases, ion channels) .

Advanced: What methodologies assess environmental impact and biodegradation?

Methodological Answer:

• Fate Studies : Use OECD 307 guidelines to measure soil/water partitioning and hydrolysis rates .
• Ecotoxicology : Test acute toxicity in Daphnia magna (48-hour LC₅₀) and algal growth inhibition (OECD 201) .
• Biotransformation : Incubate with liver microsomes or soil microbiota, identifying metabolites via LC-QTOF-MS .